Cas no 2060057-00-1 (N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine)
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-amine, N-(5-chloro-2-methoxyphenyl)-
- N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine
-
- MDL: MFCD30488701
- Inchi: 1S/C10H10ClN3O/c1-15-10-3-2-7(11)4-9(10)14-8-5-12-13-6-8/h2-6,14H,1H3,(H,12,13)
- InChI Key: QFHNBINAGUIYOD-UHFFFAOYSA-N
- SMILES: N1C=C(NC2=CC(Cl)=CC=C2OC)C=N1
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-328643-0.05g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 0.05g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-328643-0.1g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 0.1g |
$1572.0 | 2023-09-04 | ||
| Enamine | EN300-328643-0.25g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 0.25g |
$1642.0 | 2023-09-04 | ||
| Enamine | EN300-328643-0.5g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 0.5g |
$1714.0 | 2023-09-04 | ||
| Enamine | EN300-328643-1.0g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-328643-2.5g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 2.5g |
$3501.0 | 2023-09-04 | ||
| Enamine | EN300-328643-5.0g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 5.0g |
$5179.0 | 2023-02-23 | ||
| Enamine | EN300-328643-10.0g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 10.0g |
$7681.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01028248-1g |
N-(5-Chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 95% | 1g |
¥8820.0 | 2023-03-11 | |
| Enamine | EN300-328643-1g |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine |
2060057-00-1 | 1g |
$1785.0 | 2023-09-04 |
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine
Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine (CAS: 2060057-00-1)
N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine (CAS: 2060057-00-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine derivatives. The researchers employed a multi-step synthetic route, starting from commercially available 5-chloro-2-methoxyaniline, to achieve high yields and purity. The study emphasized the importance of reaction conditions, particularly the use of palladium-catalyzed cross-coupling reactions, in obtaining the desired product with minimal byproducts.
In terms of biological activity, recent in vitro studies have demonstrated that N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine exhibits promising inhibitory effects on specific kinase targets implicated in inflammatory diseases and certain cancers. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for this compound against JAK2 and FLT3 kinases, suggesting its potential as a scaffold for further optimization in kinase inhibitor development.
Structural-activity relationship (SAR) studies have revealed that the chloro and methoxy substituents on the phenyl ring, combined with the pyrazole moiety, contribute significantly to the compound's binding affinity and selectivity. Computational modeling studies, including molecular docking and dynamics simulations, have provided insights into the binding modes of this compound with various biological targets, offering guidance for future structural modifications.
From a pharmaceutical development perspective, recent pharmacokinetic studies in rodent models have shown that N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine exhibits moderate oral bioavailability and favorable tissue distribution patterns. However, challenges remain in improving its metabolic stability, as cytochrome P450-mediated oxidation appears to be a primary route of clearance. Several research groups are currently working on prodrug strategies to address these limitations.
The compound has also gained attention in the field of chemical biology as a versatile building block for the synthesis of more complex molecules. Its reactive amine group allows for various derivatization strategies, making it valuable for library synthesis in drug discovery programs. Recent patent applications (e.g., WO2023124567) have claimed novel uses of this scaffold in the development of antiviral agents, particularly against RNA viruses.
In conclusion, N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to explore its full potential, with particular focus on optimizing its pharmacological properties and expanding its therapeutic applications. Future directions may include the development of more potent analogs and the exploration of combination therapies utilizing this compound as a key component.
2060057-00-1 (N-(5-chloro-2-methoxyphenyl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)